N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-benzenesulfonamide

• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C18H20FN3O3S/c19-16-8-4-5-9-17(16)21-10-12-22(13-11-21)18(23)14-20-26(24,25)15-6-2-1-3-7-15/h1-9,20H,10-14H2
• InChI Key: UFPRRAUYHFTJSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-benzenesulfonamide, commonly known as FPEB, is a chemical compound that has gained significant attention in the field of scientific research. FPEB is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in the regulation of synaptic plasticity and neuronal excitability.

Mechanism of Action

FPEB acts as a competitive antagonist of N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-benzenesulfonamide, which is a member of the G protein-coupled receptor family. This compound is primarily expressed in the central nervous system and is involved in the regulation of synaptic plasticity, neuronal excitability, and cognitive function. FPEB binds to the allosteric site of this compound and prevents the activation of the receptor by its endogenous ligands, such as glutamate.
Biochemical and Physiological Effects:
FPEB has been shown to decrease the activity of this compound in various brain regions, including the prefrontal cortex, striatum, and hippocampus. This leads to a reduction in synaptic plasticity, which is thought to underlie the cognitive deficits observed in various neurological and psychiatric disorders. FPEB has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine, and to decrease anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

FPEB is a potent and selective antagonist of N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-benzenesulfonamide, which makes it an ideal tool compound for studying the function of this receptor and its role in various neurological and psychiatric disorders. However, FPEB has some limitations for lab experiments, including its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on FPEB, including the development of more potent and selective N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-benzenesulfonamide antagonists, the investigation of the role of this compound in other brain regions and circuits, and the translation of preclinical findings to clinical applications in humans. Additionally, the use of FPEB as a tool compound for the study of this compound function in various animal models of neurological and psychiatric disorders is an area of active research.

Scientific Research Applications

FPEB has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including addiction, anxiety, depression, and schizophrenia. FPEB has also been used as a tool compound in the study of N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-benzenesulfonamide function and its role in synaptic plasticity and learning and memory.